Cas no 1805103-52-9 (3-Bromo-2-nitroisonicotinonitrile)

• Product Name: 3-Bromo-2-nitroisonicotinonitrile
• CAS No: 1805103-52-9
• MF: C₆H₂BrN₃O₂
• MW: 228.002979755402
• CID: 4803249
• Update Time: 2025-11-06

3-Bromo-2-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-nitroisonicotinonitrile

• Inchi： 1S/C6H2BrN3O2/c7-5-4(3-8)1-2-9-6(5)10(11)12/h1-2H
• InChI Key： ZBWVQZRQMLOFDA-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CN=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-2-nitroisonicotinonitrile

3-Bromo-2-nitroisonicotinonitrile: A Comprehensive Overview

The compound 3-Bromo-2-nitroisonicotinonitrile (CAS No. 1805103-52-9) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is notable for its unique structural features and its potential applications in advanced chemical systems. In this article, we will delve into the properties, synthesis, and applications of 3-Bromo-2-nitroisonicotinonitrile, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

3-Bromo-2-nitroisonicotinonitrile is characterized by its isoquinoline skeleton, which is a bicyclic structure composed of a benzene ring fused with a pyridine ring. The presence of a bromine atom at the 3-position and a nitro group at the 2-position introduces significant electronic and steric effects, making this compound highly reactive in various chemical transformations. Additionally, the nitrile group at the isoquinoline nitrogen further enhances the molecule's reactivity and functional versatility.

Recent studies have highlighted the importance of 3-Bromo-2-nitroisonicotinonitrile as an intermediate in the synthesis of advanced materials and bioactive compounds. For instance, researchers have utilized this compound as a key building block in the construction of heterocyclic frameworks, which are essential components in drug discovery and materials engineering. The bromine atom in this molecule serves as an excellent leaving group, facilitating nucleophilic substitution reactions that are pivotal in forming complex molecular architectures.

The electronic properties of 3-Bromo-2-nitroisonicotinonitrile are significantly influenced by the nitro group at the 2-position. Nitro groups are strong electron-withdrawing groups (EWGs), which can modulate the electronic environment of the molecule and enhance its reactivity in various reactions. This makes 3-Bromo-2-nitroisonicotinonitrile an attractive candidate for applications in electrochemistry and optoelectronics, where precise control over molecular electronics is crucial.

Furthermore, the nitrile group in this compound contributes to its ability to participate in hydrogen bonding and other non-covalent interactions. This property has been leveraged in recent studies to design self-assembling systems and supramolecular structures, which hold promise for applications in nanotechnology and drug delivery systems.

In terms of synthesis, 3-Bromo-2-nitroisonicotinonitrile can be prepared through a variety of methods, including nucleophilic aromatic substitution, oxidative coupling, and cyclization reactions. One notable approach involves the reaction of 3-bromoisonicotinaldehyde with ammonia or ammonium salts under specific conditions to form the corresponding nitrile derivative. This method has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The application of 3-Bromo-2-nitroisonicotinonitrile extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have been shown to exhibit anti-inflammatory and anticancer activities in preclinical studies. These findings underscore the importance of further exploring the biological properties of 3-Bromo-2-nitroisonicotinonitrile and its derivatives.

In conclusion, 3-Bromo-2-nitroisonicotinonitrile is a versatile compound with a rich structural framework that enables it to participate in diverse chemical transformations. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new applications and syntheses for this compound, its role in advancing chemical science is expected to grow significantly.